N-(4-Bromo-5-chloro-2-methylphenyl)formamide
Overview
Description
“N-(4-Bromo-5-chloro-2-methylphenyl)formamide” is a chemical compound with the molecular formula C8H7BrClNO and a molecular weight of 248.5 . It is used in various scientific research fields.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H7BrClNO/c1-5-2-6(9)7(10)3-8(5)11-4-12/h2-4H,1H3,(H,11,12) . This indicates that the compound contains a bromine atom and a chlorine atom on the benzene ring, along with a formamide group attached to the benzene ring .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 248.5 . Other physical and chemical properties such as boiling point, melting point, and solubility were not available in the sources I found .Scientific Research Applications
Biological and Environmental Effects of Related Compounds
Studies on the toxicology of related compounds, such as acetamide and formamide derivatives, have shown that these chemicals continue to have commercial importance, and new information has significantly added to our knowledge about the biological consequences of exposure. This suggests potential research applications in understanding the biological effects and safety profiles of similar compounds (Kennedy, 2001).
Research into non-fentanyl novel synthetic opioids, including N-substituted benzamides and acetamides, highlights the chemistry and pharmacology of these substances. Such studies are relevant for drug development and understanding substance abuse, indicating a possible area of application for similar chemical structures in medicinal chemistry and pharmacology (Sharma et al., 2018).
Advanced Oxidation Processes
- The degradation of compounds like acetaminophen by advanced oxidation processes (AOPs) generates various by-products, indicating the relevance of similar formamide derivatives in environmental chemistry and pollution treatment studies. This suggests applications in environmental remediation and understanding the fate of chemical pollutants (Qutob et al., 2022).
Synthetic Applications
- Synthesis of complex molecules often involves intermediates like "N-(4-Bromo-5-chloro-2-methylphenyl)formamide". Studies on practical syntheses of related compounds provide insight into synthetic methodologies, which could be applied in the development of pharmaceuticals and materials science (Qiu et al., 2009).
Mechanism of Action
properties
IUPAC Name |
N-(4-bromo-5-chloro-2-methylphenyl)formamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrClNO/c1-5-2-6(9)7(10)3-8(5)11-4-12/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVJWFIINASCRKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1NC=O)Cl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.50 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-ethyl 2-(2-((2-(acetylthio)acetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2626099.png)
![N-(4-chlorophenyl)-2-[[5-(4-ethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2626103.png)
![8-(5-Fluoropyridine-2-carbonyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile](/img/structure/B2626106.png)
![2-[benzyl(phenyl)amino]-N-(1-cyanoethyl)acetamide](/img/structure/B2626111.png)
![(3-((6-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone](/img/structure/B2626112.png)
![2-Cyclopropyl-5-(4-methylpyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrole](/img/structure/B2626113.png)
![4-{[(4,5-diphenyl-1-propyl-1H-imidazol-2-yl)sulfanyl]methyl}phenyl methyl ether](/img/structure/B2626115.png)